5-cyano-5-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-4-oxopentanoic acid

• IUPAC Name: 5-cyano-5-(1,3-dimethylbenzimidazol-2-ylidene)-4-oxopentanoic acid
• InChI: InChI=1S/C15H15N3O3/c1-17-11-5-3-4-6-12(11)18(2)15(17)10(9-16)13(19)7-8-14(20)21/h3-6H,7-8H2,1-2H3,(H,20,21)
• InChI Key: XWUUPELPPUWKPW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=C(C#N)C(=O)CCC(=O)O)C
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

5-cyano-5-(1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-4-oxopentanoic acid is a useful research compound. Its molecular formula is C15H15N3O3 and its molecular weight is 285.303. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Derivatives

• The compound's derivatives have been explored in various chemical reactions. For instance, the reactions of similar compounds with primary alkylamines in dichloromethane at room temperature produce derivatives in excellent yields, indicating potential for diverse chemical syntheses (Jeon & Kim, 2000).
• Another study synthesized derivatives by acylation with 1-(cyanoacetyl)-3,5-dimethylpyrazole, leading to 2-heterylidene-3-oxopentanedinitriles, showcasing the compound's versatility in forming novel derivatives (Denisenko et al., 2011).

Potential in Organic Synthesis

• The compound's analogs have been used in the preparation and reactions of cyano-ynamines and corresponding cyano-enamines, contributing to advancements in organic synthesis (Sasaki & Kojima, 1970).

Applications in Cycloaddition Reactions

• Studies on cycloaddition reactions involving similar compounds have been reported, such as the 1,3-dipolar cycloaddition forming pyrrolo[1,2-c]thiazole derivatives, which is important in the synthesis of heterocyclic compounds (Cardoso et al., 2006).

Exploration in Dye-Sensitized Solar Cells

• Research into carboxylated cyanine dyes, related to the core structure of the compound, has been conducted to improve photoelectric conversion efficiency in dye-sensitized solar cells (Wu et al., 2009).

Investigations in Molecular Structure

• The compound's related chemicals have been analyzed for their molecular structures, contributing to a deeper understanding of chemical bonding and reactions (Jones et al., 1984).

Synthesis of Novel Compounds

• Novel synthetic protocols involving related compounds have been developed, like the solvent-free synthesis of pyrazolo[1,5-a]pyrimidines, demonstrating the compound's potential in creating new molecular entities (Quiroga et al., 2007).